Cas no 863587-94-4 (3-methyl-6-(4-methylpiperazin-1-yl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-methyl-6-(4-methylpiperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 863587-94-4
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5729824
• Update Time: 2025-06-08

3-methyl-6-(4-methylpiperazin-1-yl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(4-methyl-1-piperazinyl)-
• 3-methyl-6-(4-methylpiperazin-1-yl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C10H16N4O2/c1-12-3-5-14(6-4-12)8-7-9(15)13(2)10(16)11-8/h7H,3-6H2,1-2H3,(H,11,16)
• InChI Key： LAFWJKOCXGHWLJ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(N2CCN(C)CC2)=CC(=O)N1C

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• pka: 9.44±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-methyl-6-(4-methylpiperazin-1-yl)pyrimidine-2,4(1H,3H)-dione

3-Methyl-6-(4-Methylpiperazin-1-yl)Pyrimidine-2,4(1H,3H)-Dione: A Comprehensive Overview

3-Methyl-6-(4-Methylpiperazin-1-yl)Pyrimidine-2,4(1H,3H)-dione, commonly referred to by its CAS number 863587-94-4, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule features a pyrimidine ring system with substituents that include a methyl group and a piperazine moiety, both of which contribute to its unique chemical properties.

The pyrimidine ring system is a fundamental structure in many bioactive compounds, including nucleosides and various pharmaceutical agents. In the case of 3-methyl-6-(4-methylpiperazin-1-yl)pyrimidine-2,4(1H,3H)-dione, the substitution pattern at positions 2 and 4 introduces a dione functionality, while the 6-position is occupied by a piperazine ring that is further methylated at position 4. This combination of functional groups creates a molecule with potential for hydrogen bonding and other non-covalent interactions, which are critical for bioavailability and target binding in pharmacological applications.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the piperazine group in 863587-94-4 adds to its appeal as a potential lead compound for such applications. Piperazine rings are known for their ability to act as hydrogen bond donors and acceptors, enhancing their compatibility with biological systems. Additionally, the methyl substituents on both the pyrimidine ring and the piperazine moiety may influence the compound's lipophilicity and solubility properties, which are key factors in determining its pharmacokinetic profile.

The synthesis of 3-methyl-6-(4-methylpiperazin-1-yl)pyrimidine-2,4(1H,3H)-dione typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic strategies include nucleophilic substitution reactions or cyclization processes that incorporate the necessary functional groups. Researchers have explored various methodologies to optimize these reactions, ensuring that the final product meets rigorous quality standards required for subsequent biological testing.

In terms of biological activity, preliminary studies suggest that 863587-94-4 exhibits promising behavior in vitro assays targeting specific enzymes or receptors. For instance, its ability to inhibit certain kinases has been reported in recent literature, indicating its potential as a candidate for anti-cancer therapies or other disease-specific treatments. Furthermore, computational modeling studies have provided insights into the compound's binding affinity and selectivity profiles, which are essential for understanding its mechanism of action at molecular levels.

The structural features of 3-methyl-6-(4-methylpiperazin-1-yl)pyrimidine-2,4(1H,3H)-dione also make it an attractive scaffold for further chemical modifications. By altering substituents or introducing additional functional groups at strategic positions on the pyrimidine ring or piperazine moiety, researchers can explore a wide range of analogs with enhanced bioactivity or improved pharmacokinetic properties. This flexibility underscores the importance of this compound as a versatile platform for drug discovery efforts.

In conclusion, CAS No 86358794-based compounds like 3-methyl-pyrimidine-dione represent a valuable addition to the arsenal of tools available for modern chemical research. Their unique combination of structural features and potential biological activities positions them as promising candidates for future therapeutic developments. As ongoing studies continue to uncover new insights into their properties and applications, these compounds will undoubtedly play an increasingly important role in advancing our understanding of molecular mechanisms underlying various diseases.